Cas no 1504879-11-1 (N-cyclopentyl-2-methylpyridin-3-amine)

• Product Name: N-cyclopentyl-2-methylpyridin-3-amine
• CAS No: 1504879-11-1
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5209860
• PubChem ID: 75356090
• Update Time: 2025-06-15

N-cyclopentyl-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, N-cyclopentyl-2-methyl-
• N-cyclopentyl-2-methylpyridin-3-amine

• Inchi： 1S/C11H16N2/c1-9-11(7-4-8-12-9)13-10-5-2-3-6-10/h4,7-8,10,13H,2-3,5-6H2,1H3
• InChI Key： LDTAHVODYACQSR-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1NC1CCCC1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on N-cyclopentyl-2-methylpyridin-3-amine

Introduction to N-cyclopentyl-2-methylpyridin-3-amine (CAS No. 1504879-11-1)

N-cyclopentyl-2-methylpyridin-3-amine, a compound with the chemical formula C₁₁H₁₈N₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1504879-11-1, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopentyl group and a methyl-substituted pyridine ring contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel pharmacophores.

The N-cyclopentyl moiety in the molecule imparts steric hindrance, which can influence the compound's interactions with biological targets. This feature is particularly valuable in designing molecules that require specific binding affinities and selectivity. Additionally, the 2-methylpyridin-3-amine backbone suggests potential roles in modulating neurological and cardiovascular pathways, areas where pyridine derivatives have shown promise.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing therapeutic agents. N-cyclopentyl-2-methylpyridin-3-amine exemplifies how structural modifications can lead to compounds with enhanced pharmacological properties. Researchers have been exploring its potential as a scaffold for drugs targeting various diseases, including central nervous system disorders and inflammatory conditions.

In the realm of drug discovery, the compound's CAS number 1504879-11-1 serves as a key identifier, facilitating its use in databases and literature reviews. This standardized nomenclature ensures that scientists worldwide can accurately reference and utilize the compound in their studies. The increasing interest in this molecule underscores its relevance in contemporary pharmaceutical research.

One of the most compelling aspects of N-cyclopentyl-2-methylpyridin-3-amine is its versatility as a building block for more complex molecules. By serving as a core structure, it can be modified through various chemical reactions to produce derivatives with tailored properties. Such modifications are crucial for optimizing drug candidates for clinical trials and eventual therapeutic use.

The synthesis of N-cyclopentyl-2-methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have enabled researchers to produce this compound with high purity, which is essential for downstream applications. The development of efficient synthetic routes has also contributed to reducing costs, making it more accessible for industrial-scale production.

Current research indicates that N-cyclopentyl-2-methylpyridin-3-amine may exhibit bioactivity comparable to other pyridine derivatives used in pharmaceuticals. Studies have shown that similar compounds can interact with enzymes and receptors involved in disease pathways, suggesting potential therapeutic benefits. Further investigation is needed to fully elucidate its mechanism of action and therapeutic efficacy.

The integration of computational methods into drug discovery has accelerated the evaluation of compounds like N-cyclopentyl-2-methylpyridin-3-amine. Molecular modeling and virtual screening techniques allow researchers to predict how this molecule might behave within biological systems. These predictions are invaluable for guiding experimental design and prioritizing candidates for further study.

In conclusion, N-cyclopentyl-2-methylpyridin-3-amine (CAS No. 1504879-11-1) represents a promising candidate in pharmaceutical research due to its unique structure and potential bioactivity. Its development as a drug scaffold or lead compound holds significant implications for addressing various health challenges. As research continues to uncover new applications, this compound is poised to play a vital role in advancing medical treatments.